(11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide

• IUPAC Name: 4-(2,4-dimethoxyphenyl)imino-N-(2-methoxyphenyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C31H31N3O5/c1-36-21-12-13-25(27(18-21)38-3)33-31-23(30(35)32-24-10-4-5-11-26(24)37-2)17-20-16-19-8-6-14-34-15-7-9-22(28(19)34)29(20)39-31/h4-5,10-13,16-18H,6-9,14-15H2,1-3H3,(H,32,35)
• InChI Key: XWIJRDHWUAMUEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N=C2C(=CC3=CC4=C5C(=C3O2)CCCN5CCC4)C(=O)NC6=CC=CC=C6OC)OC
• Molecular Formula: C31H31N3O5
• Molecular Weight: 525.6 g/mol

Description

(11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide is a useful research compound. Its molecular formula is C31H31N3O5 and its molecular weight is 525.605. The purity is usually 95%.
BenchChem offers high-quality (11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (11Z)-11-[(2,4-dimethoxyphenyl)imino]-N-(2-methoxyphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their growth inhibitory properties against various cancer cell lines, demonstrating potent cytotoxic effects. Some derivatives exhibited IC(50) values less than 10 nM, indicating strong potential in cancer therapy, particularly against subcutaneous colon 38 tumors in mice (L. Deady et al., 2003).

Selective Kinase Inhibition

Novel 3-quinoline carboxamides have been optimized as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase, showcasing efficacy in disease models when combined with DNA double-strand break-inducing agents. This highlights their potential in targeted cancer therapy (S. Degorce et al., 2016).

Diuretic Properties

A specific 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide derivative has shown strong diuretic properties, indicating its utility as a new hypertension remedy. This finding suggests the potential for developing novel treatments for hypertension based on similar chemical structures (S. Shishkina et al., 2018).

Antibacterial Activity

Tetracyclic pyridone carboxylic acids, which share structural similarities with the queried compound, have been prepared and evaluated for their antibacterial activity, showing potent in vivo antibacterial activity. This underscores the potential of such compounds in developing new antibacterial agents (Y. Jinbo et al., 1993).

Antimicrobial Activity

Novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides have been synthesized and shown to possess significant antibacterial and antifungal activities, presenting a potential avenue for the development of new antimicrobial drugs (I. O. Zhuravel et al., 2005).